ethyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate

• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol
• IUPAC Name: ethyl 5-amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxylate
• InChI: InChI=1S/C17H17N5O3/c1-3-24-17(23)12-9-21-22(16(12)18)14-8-15(20-10-19-14)25-13-7-5-4-6-11(13)2/h4-10H,3,18H2,1-2H3
• InChI Key: UDASBPUECOVIPR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC(=NC=N2)OC3=CC=CC=C3C)N

Description

Ethyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate, also known as EAPC, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. EAPC belongs to the class of pyrazole derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of ethyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inhibiting the PI3K/Akt/mTOR pathway, which plays a crucial role in cell growth and survival. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. In addition, this compound has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
This compound has been reported to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. This compound has also been reported to inhibit the activation of NF-κB pathway, which is involved in the inflammatory response. In addition, this compound has been shown to inhibit the activity of COX-2, which is involved in the production of pro-inflammatory prostaglandins. Moreover, this compound has been reported to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is its potential therapeutic applications in various scientific research studies. This compound has shown promising results in inhibiting the growth of cancer cells and reducing the production of pro-inflammatory cytokines. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo. In addition, further studies are needed to determine the toxicity and pharmacokinetics of this compound.

Future Directions

There are several future directions for the research on ethyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate. One of the future directions is to investigate the potential therapeutic applications of this compound in vivo. Further studies are needed to determine the toxicity and pharmacokinetics of this compound and its efficacy in animal models. In addition, the development of new formulations or delivery methods for this compound may overcome its low solubility in water. Moreover, the mechanism of action of this compound needs to be further elucidated to understand its anticancer and anti-inflammatory properties.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound has shown promising results in inhibiting the growth of cancer cells and reducing the production of pro-inflammatory cytokines. However, further studies are needed to determine the toxicity and pharmacokinetics of this compound and its efficacy in animal models. The development of new formulations or delivery methods for this compound may overcome its low solubility in water. Moreover, the mechanism of action of this compound needs to be further elucidated to understand its anticancer and anti-inflammatory properties.

Synthesis Methods

The synthesis of ethyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate involves the reaction of 4,6-dichloro-5-nitropyrimidine with 2-methylphenol in the presence of sodium hydride to form 4-(2-methylphenoxy)-6-nitropyrimidine. This intermediate is then reacted with ethyl 5-amino-1H-pyrazole-4-carboxylate in the presence of triethylamine to form the final product, this compound.

Scientific Research Applications

Ethyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate has shown potential therapeutic applications in various scientific research studies. It has been reported to exhibit anticancer, anti-inflammatory, and antifungal properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been reported to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB pathway, which plays a crucial role in the inflammatory response. In addition, this compound has shown antifungal activity against Candida albicans, which is a common fungal pathogen.